![molecular formula C15H20N6 B2999890 3-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyridazine CAS No. 2380179-82-6](/img/structure/B2999890.png)
3-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyridazine
Overview
Description
This compound is also known as PF-4708671 . It is a selective p70 ribosomal S6 kinase (S6K1) inhibitor . PF-4708671 inhibits S6K1 with a Ki of 20 nM and IC 50 of 160 nM, while having no effect on the closely related RSK and MSK kinases .
Molecular Structure Analysis
The crystal structure of the S6K1 kinase domain in complex with PF-4708671 has been determined . The inhibitors bound to the ATP binding site, lying along the P-loop, while the activation loop stayed in the inactive form .Physical And Chemical Properties Analysis
The compound has a molecular weight of 390.41 . It is a solid at room temperature . The IUPAC name is 2-((4-(5-ethylpyrimidin-4-yl)piperazin-1-yl)methyl)-6-(trifluoromethyl)-1H-benzo[d]imidazole .properties
IUPAC Name |
3-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyridazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N6/c1-3-13-10-16-15(17-11-13)21-8-6-20(7-9-21)14-5-4-12(2)18-19-14/h4-5,10-11H,3,6-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYLCWGJWUHUSJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(N=C1)N2CCN(CC2)C3=NN=C(C=C3)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyridazine | |
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